Cas no 1806953-33-2 (2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1806953-33-2
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4874917
• Update Time: 2025-10-30

2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C8H4BrF2IN2/c9-2-6-4(8(10)11)1-5(12)7(3-13)14-6/h1,8H,2H2
• InChI Key： AIGUDCXXJRDVMY-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(CBr)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine

Comprehensive Analysis of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806953-33-2)

In the realm of organic chemistry and pharmaceutical intermediates, 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806953-33-2) has emerged as a compound of significant interest. This halogenated pyridine derivative is widely recognized for its versatile applications in agrochemicals, medicinal chemistry, and material science. Its unique structural features, including the bromomethyl, cyano, difluoromethyl, and iodo functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine", "CAS 1806953-33-2 applications", and "halogenated pyridine derivatives", reflecting the growing demand for this compound.

The compound's molecular formula, C₈H₅BrF₂IN₂, highlights its rich halogen content, which is pivotal for cross-coupling reactions in modern synthetic chemistry. Recent trends in green chemistry and sustainable synthesis have spurred investigations into eco-friendly methods for producing such intermediates. Questions like "How to optimize the yield of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine?" or "Alternative routes for CAS 1806953-33-2 synthesis" are commonly explored in academic forums and patent literature. The compound's stability under various conditions also makes it a subject of interest for process chemistry and scale-up production studies.

From a pharmacological perspective, the difluoromethyl and cyano groups in this compound are known to enhance bioavailability and metabolic stability, making it a candidate for drug discovery. Searches related to "pyridine-based drug intermediates" and "fluorinated building blocks in medicinal chemistry" often cite this compound as an example. Additionally, its role in developing crop protection agents aligns with the global focus on precision agriculture and pest resistance management. The agrochemical industry frequently investigates "halogenated pyridines in pesticide formulation" and "CAS 1806953-33-2 in agrochemicals", underscoring its relevance.

Analytical characterization of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with stringent quality standards required for industrial and research applications. Queries like "How to characterize CAS 1806953-33-2?" or "Spectroscopic data for 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine" are prevalent among chemists seeking reproducible results. Furthermore, the compound's storage and handling protocols are often discussed under topics like "stability of halogenated pyridines" and "safe handling of bromomethyl compounds".

In material science, the electron-withdrawing properties of the cyano and iodo groups in this compound contribute to its utility in designing organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, researchers are exploring its potential in small-molecule organic light-emitting diodes (OLEDs). Searches for "pyridine derivatives in OLEDs" or "CAS 1806953-33-2 in material science" reflect this niche application. The compound's compatibility with polymer chemistry also opens avenues for functional coatings and advanced composites.

Looking ahead, the demand for 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-5-iodopyridine is expected to grow, driven by innovations in drug development, agrochemical formulations, and smart materials. Its multifaceted applications and synthetic adaptability position it as a cornerstone in modern chemical research. As industries prioritize efficiency and sustainability, this compound will likely remain a focal point for both academic and industrial investigations.